Tributylplumbyl 2-triphenylstannylsulfanylpropanoate

• CAS No.: 61645-15-6
• Molecular Formula: C33H46O2PbSSn
• Molecular Weight: 833 g/mol
• IUPAC Name: tributylplumbyl 2-triphenylstannylsulfanylpropanoate
• InChI: InChI=1S/3C6H5.3C4H9.C3H6O2S.Pb.Sn/c3*1-2-4-6-5-3-1;3*1-3-4-2;1-2(6)3(4)5;;/h3*1-5H;3*1,3-4H2,2H3;2,6H,1H3,(H,4,5);;/q;;;;;;;2*+1/p-2
• InChI Key: VCFBJMMOBKQOJF-UHFFFAOYSA-L
• Canonical SMILES: CCCC[Pb](CCCC)(CCCC)OC(=O)C(C)S[Sn](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Tributylplumbyl 2-triphenylstannylsulfanylpropanoate is an organometallic compound that contains both tin and lead atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tributylplumbyl 2-triphenylstannylsulfanylpropanoate typically involves the reaction of tributylplumbyl chloride with 2-triphenylstannylsulfanylpropanoic acid under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and contamination. The reaction mixture is then purified using techniques such as column chromatography to isolate the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, with stringent quality control measures to ensure consistency. Advanced purification methods, such as recrystallization and distillation, are employed to achieve high-purity products suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions

Tributylplumbyl 2-triphenylstannylsulfanylpropanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form oxides of tin and lead.

Reduction: Reduction reactions can convert the compound into its corresponding hydrides.

Substitution: The compound can participate in substitution reactions where one of its ligands is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like halogens and organolithium compounds are commonly employed.

Major Products Formed

Oxidation: Oxides of tin and lead.

Reduction: Hydrides of tin and lead.

Substitution: Various substituted organometallic compounds.

Scientific Research Applications

Tributylplumbyl 2-triphenylstannylsulfanylpropanoate has several scientific research applications:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

Biology: Investigated for its potential use in biological imaging and as a probe for studying cellular processes.

Medicine: Explored for its potential therapeutic applications, including as an anticancer agent.

Industry: Utilized in the production of advanced materials and coatings due to its unique properties.

Mechanism of Action

The mechanism of action of Tributylplumbyl 2-triphenylstannylsulfanylpropanoate involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The pathways involved include modulation of signal transduction and gene expression.

Comparison with Similar Compounds

Similar Compounds

2-(Tributylstannyl)thiophene: Similar in structure but contains a thiophene ring instead of a propanoate group.

Tributyltin oxide: Contains tin but lacks the lead component.

Uniqueness

Tributylplumbyl 2-triphenylstannylsulfanylpropanoate is unique due to the presence of both tin and lead atoms, which confer distinct chemical and physical properties. This dual-metal composition makes it particularly useful in applications requiring specific catalytic or material characteristics.